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Compound of Interest

Compound Name: Beryllium nitrate tetrahydrate

Cat. No.: B085316

Beryllium Nitrate Tetrahydrate: A Technical
Overview

This guide provides essential technical data on Beryllium Nitrate Tetrahydrate, a compound
of interest for various research and development applications. The information is presented to
be accessible to researchers, scientists, and professionals in drug development.

Core Chemical Identifiers

Beryllium nitrate tetrahydrate is an inorganic compound, the tetrahydrate form of beryllium
nitrate.[1] It is a water-soluble crystalline solid.[2] The key identifiers for this compound are
summarized below.

Property Value

CAS Number 13510-48-0[2][3][4]
Molecular Formula Be(NOs)2:4H20[2][3][4]
Molecular Weight 205.08 g/mol [2][4][5]

Experimental Protocols
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This section would typically detail specific experimental methodologies. As this is a general
data sheet, standard analytical methods for determining chemical properties such as mass
spectrometry for molecular weight and registration data for CAS numbers are assumed.

Visualization of Chemical Identity

The following diagram illustrates the relationship between the chemical compound and its
fundamental identifiers.
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Beryllium Nitrate Tetrahydrate Identifiers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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